3-ethynyl-4-methylthiophene
Description
3-Ethynyl-4-methylthiophene is a chemical compound with the molecular formula C7H6S . It is a derivative of thiophene, a five-membered heterocyclic compound that contains sulfur .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring with ethynyl (C≡CH) and methyl (CH3) substituents. The exact structure can be represented by the IUPAC Standard InChI: InChI=1S/C7H10S/c1-3-7-5-8-4-6(7)2/h4-5H,3H2,1-2H3 .Future Directions
Thiophene derivatives, including 3-ethynyl-4-methylthiophene, have attracted great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . Future research may focus on the development of novel thiophene derivatives with improved pharmacological activity .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynyl-4-methylthiophene can be achieved through a multi-step process involving the introduction of the ethynyl and methylthio groups onto a thiophene ring.", "Starting Materials": [ "Thiophene", "Acetylene", "Methylthiol", "Sodium hydride", "Bromine" ], "Reaction": [ "Thiophene is first brominated using bromine to obtain 2-bromothiophene.", "2-bromothiophene is then treated with sodium hydride to form the corresponding sodium salt.", "Acetylene is reacted with the sodium salt of 2-bromothiophene to introduce the ethynyl group onto the thiophene ring, yielding 3-ethynyl-2-bromothiophene.", "3-ethynyl-2-bromothiophene is then treated with methylthiol to introduce the methylthio group onto the thiophene ring, yielding 3-ethynyl-4-methylthiophene." ] } | |
CAS No. |
2229115-15-3 |
Molecular Formula |
C7H6S |
Molecular Weight |
122.2 |
Purity |
95 |
Origin of Product |
United States |
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